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Introduction
Cell migration is a fundamental biological process essential for development, immune

response, and wound healing, and its dysregulation is a hallmark of diseases such as cancer

metastasis. A key physical parameter governing cell migration is membrane tension, the in-

plane force within the lipid bilayer of the plasma membrane. Flipper-TR is a fluorescent probe

specifically designed to quantify membrane tension in living cells. Its fluorescence lifetime is

sensitive to the lipid packing of the cell membrane, which in turn is modulated by membrane

tension. An increase in membrane tension leads to a more ordered lipid environment, causing

the Flipper-TR molecule to become more planar and exhibit a longer fluorescence lifetime. This

direct relationship allows for the real-time, non-invasive measurement of membrane tension

dynamics during complex cellular processes like migration using Fluorescence Lifetime

Imaging Microscopy (FLIM).[1][2]

This document provides detailed application notes and protocols for the use of Flipper-TR to

measure membrane tension during cell migration, intended for researchers in cell biology,
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biophysics, and drug discovery.

Principle of Flipper-TR
Flipper-TR is a mechanosensitive fluorescent probe that reports on the physical state of the

lipid bilayer.[3] The molecule consists of two dithienothiophene units that can twist relative to

each other. In a low-tension, less ordered membrane, the probe is in a twisted conformation.

Upon an increase in membrane tension, the lateral compression of lipids forces the probe into

a more planar conformation. This planarization extends the π-electron system, resulting in an

increase in the fluorescence lifetime of the probe.[2] Therefore, longer Flipper-TR fluorescence

lifetimes are indicative of higher membrane tension.[3] The fluorescence lifetime of Flipper-TR

typically ranges from 2.8 to 7.0 ns.[3]

Quantitative Data Presentation
The following tables summarize quantitative data on Flipper-TR fluorescence lifetime under

various experimental conditions, providing a reference for expected values in cell migration

studies.

Table 1: Flipper-TR Fluorescence Lifetime in Response to Osmotic Shock in HeLa Cells

Condition Osmolarity
Average
Fluorescence
Lifetime (τ)

Reference

Hypo-osmotic Shock ~150 mOsm Increased Lifetime [4]

Isotonic ~300 mOsm Baseline Lifetime [4]

Hyper-osmotic Shock >300 mOsm Decreased Lifetime [4]

Table 2: Flipper-TR Fluorescence Lifetime in Migrating versus Non-Migrating Cells
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Cell Type Condition Region

Average
Fluorescence
Lifetime (τ₁)
(ns)

Reference

Fish Keratocytes Migrating Front 4.85 ± 0.13 [5]

Rear 4.65 ± 0.16 [5]

U2OS Polarized Front Higher Lifetime [5]

Rear Lower Lifetime [5]

RPE1 Polarized Front Higher Lifetime [5]

Rear Lower Lifetime [5]

HeLa Polarized Front Higher Lifetime [5]

Rear Lower Lifetime [5]

Cos7 Polarized Front Higher Lifetime [5]

Rear Lower Lifetime [5]

Table 3: Flipper-TR Photophysical Properties

Property Value Reference

Excitation Maximum (λabs) 480 nm [3]

Emission Maximum (λem) 600 nm [3]

Molar Extinction Coefficient

(εmax)
1.66 x 10⁴ M⁻¹cm⁻¹ (in DMSO) [3]

Fluorescence Lifetime Range

(τ)
2.8 - 7.0 ns [3]
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This section provides a detailed methodology for measuring membrane tension in migrating

cells using Flipper-TR and FLIM.

Materials
Flipper-TR probe (e.g., from Spirochrome)

Anhydrous Dimethyl Sulfoxide (DMSO)

Cell culture medium (phenol red-free recommended for imaging)

Cells of interest (e.g., HeLa, U2OS, or other migratory cell lines)

Glass-bottom dishes or coverslips suitable for high-resolution microscopy

FLIM system equipped with a pulsed laser (e.g., 488 nm) and time-correlated single photon

counting (TCSPC) electronics.[6][7]

Protocol 1: Staining Cultured Cells with Flipper-TR
Prepare a 1 mM Flipper-TR stock solution: Dissolve the contents of a Flipper-TR vial in the

appropriate volume of anhydrous DMSO.[3] Store the stock solution at -20°C, protected from

light and moisture.[3]

Cell Preparation: Plate cells on glass-bottom dishes or coverslips and culture them until they

reach the desired confluency for migration assays (e.g., a scratch wound assay or single-cell

migration).

Prepare Staining Solution: Dilute the 1 mM Flipper-TR stock solution to a final concentration

of 1-2 µM in pre-warmed, serum-containing cell culture medium.[3] The optimal

concentration may need to be determined empirically for each cell line. Note that the

presence of serum can reduce labeling efficiency, so a higher concentration might be

necessary.[3]

Cell Staining: Replace the culture medium with the Flipper-TR staining solution and incubate

the cells for 15-30 minutes at 37°C and 5% CO₂.[3]
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Imaging: The probe is fluorescent only when inserted into a membrane, so washing is not

strictly necessary, especially for long-term imaging.[3] You can directly proceed to imaging in

the staining solution or replace it with fresh, phenol red-free medium.

Protocol 2: FLIM Data Acquisition
Microscope Setup: Use a confocal or multiphoton microscope equipped with a FLIM module.

Excitation: Excite the Flipper-TR probe using a pulsed laser at 485 nm or 488 nm.[7]

Emission: Collect the fluorescence emission through a bandpass filter, typically between 575

nm and 625 nm.[3][7]

FLIM Data Collection: Acquire FLIM data using TCSPC. Ensure sufficient photon counts are

collected for each pixel or region of interest (ROI) to allow for accurate lifetime fitting.

Live-Cell Imaging: For time-lapse imaging of migrating cells, acquire FLIM images at regular

intervals. Minimize light exposure to reduce phototoxicity.

Protocol 3: FLIM Data Analysis
Data Fitting: The fluorescence decay of Flipper-TR is typically fitted with a double-

exponential function to extract two lifetime components, τ₁ and τ₂.[3]

Interpreting Lifetimes: The longer lifetime component, τ₁, which has a higher amplitude, is

used to report on membrane tension.[3] Longer τ₁ values correspond to higher membrane

tension.[3] The shorter lifetime component, τ₂, is less sensitive to changes in membrane

tension.[3]

Image Generation: Generate FLIM images where the color of each pixel represents the

calculated τ₁ value, providing a spatial map of membrane tension.

Data Quantification: Select ROIs at the leading and trailing edges of migrating cells to

quantify the average fluorescence lifetime and observe changes over time.
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Visualizing the relationships between experimental steps and the underlying biological

pathways is crucial for a comprehensive understanding.

Experimental Workflow for Measuring Membrane
Tension in Migrating Cells
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Experimental Workflow
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Caption: Step-by-step workflow for Flipper-TR experiments.
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Signaling Pathway Regulating Membrane Tension
During Cell Migration
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Caption: RhoA signaling pathway in membrane tension regulation.
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Conclusion
Flipper-TR is a powerful tool for the quantitative and dynamic measurement of membrane

tension in living cells. By following the detailed protocols and utilizing the reference data

provided, researchers can effectively investigate the role of membrane tension in cell migration

and other cellular processes. This will aid in elucidating the mechanobiology of cell migration

and potentially identify new targets for therapeutic intervention in diseases characterized by

aberrant cell motility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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